Cas no 843653-04-3 (1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro-)

1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro- structure
843653-04-3 structure
Product name:1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro-
CAS No:843653-04-3
MF:C13H12FNO
MW:217.238886833191
MDL:MFCD11110466
CID:667291
PubChem ID:25139506

1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro-
    • 6-FLUORO-2,3,4,9-TETRAHYDRO-1H-CARBAZOLE-3-CARBALDEHYDE
    • 6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carboxaldehyde (ACI)
    • MDL： MFCD11110466
    • Inchi： 1S/C13H12FNO/c14-9-2-4-13-11(6-9)10-5-8(7-16)1-3-12(10)15-13/h2,4,6-8,15H,1,3,5H2
    • InChI Key： JNWWVPWEZUZEMV-UHFFFAOYSA-N
    • SMILES： O=CC1CCC2=C(C3C(N2)=CC=C(F)C=3)C1

Computed Properties

  • Exact Mass: 217.090292168g/mol
  • Monoisotopic Mass: 217.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.9Ų

1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0377-50mg
6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde
 843653-04-3 97%
50mg
 ¥1853.72 2025-01-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0377-100mg
6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde
 843653-04-3 97%
100mg
 2756.14CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0377-50mg
6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde
 843653-04-3 97%
50mg
 1797.85CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0377-250mg
6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde
 843653-04-3 97%
250mg
 4655.75CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0377-1g
6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde
 843653-04-3 97%
1g
 15943.2CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0377-250mg
6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde
 843653-04-3 97%
250mg
 ¥4800.42 2025-01-21
eNovation Chemicals LLC
D968836-500mg
6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde
 843653-04-3 95%
500mg
 $1115 2025-02-20
eNovation Chemicals LLC
D968836-5g
6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde
 843653-04-3 95%
5g
 $7705 2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1412791-500mg
6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde
 843653-04-3 98%
500mg
 ￥13056.00 2024-07-28
eNovation Chemicals LLC
D968836-100mg
6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carbaldehyde
 843653-04-3 95%
100mg
 $370 2025-02-20

1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro- Production Method

Synthetic Circuit 1

843653-03-2 843653-03-2
843653-04-3 843653-04-3
Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  30 min, rt
1.2 Reagents: Ethanol
Reference
Advances toward New Antidepressants with Dual Serotonin Transporter and 5-HT1A Receptor Affinity within a Class of 3-Aminochroman Derivatives. Part 2
Hatzenbuhler, Nicole T.; et al, Journal of Medicinal Chemistry, 2008, 51(21), 6980-7004

Synthetic Circuit 2

322725-63-3 322725-63-3
843653-04-3 843653-04-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  16 h, rt
1.2 Reagents: Potassium sodium tartrate Solvents: Water
2.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  30 min, rt
2.2 Reagents: Ethanol
Reference
Advances toward New Antidepressants with Dual Serotonin Transporter and 5-HT1A Receptor Affinity within a Class of 3-Aminochroman Derivatives. Part 2
Hatzenbuhler, Nicole T.; et al, Journal of Medicinal Chemistry, 2008, 51(21), 6980-7004

Synthetic Circuit 3

322725-63-3 322725-63-3
843653-04-3 843653-04-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  rt
1.2 Reagents: Triethylamine ,  Sulfur trioxide-pyridine Solvents: Dichloromethane ;  rt
Reference
Tetrahydrocarbazole-based serotonin reuptake inhibitor/dopamine D2 partial agonists for the potential treatment of schizophrenia
Rotella, David P.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(19), 5552-5555

Synthetic Circuit 4

823-85-8 823-85-8
17159-79-4 17159-79-4
843653-04-3 843653-04-3
Reaction Conditions
1.1 Solvents: Ethanol ;  16 h, reflux; cooled
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  16 h, rt
2.2 Reagents: Potassium sodium tartrate Solvents: Water
3.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  30 min, rt
3.2 Reagents: Ethanol
Reference
Advances toward New Antidepressants with Dual Serotonin Transporter and 5-HT1A Receptor Affinity within a Class of 3-Aminochroman Derivatives. Part 2
Hatzenbuhler, Nicole T.; et al, Journal of Medicinal Chemistry, 2008, 51(21), 6980-7004

1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro- Raw materials

1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro- Preparation Products

1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro- Related Literature

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(CAS:843653-04-3)1H-Carbazole-3-carboxaldehyde, 6-fluoro-2,3,4,9-tetrahydro-
A1042592
Purity:99%/99%/99%/99%/99%/99%
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